Cas no 3914-42-9 (2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole)

2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole is a heterocyclic compound featuring a reactive chloromethyl group attached to a 1,3,4-oxadiazole ring. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The chloromethyl group enables facile nucleophilic substitution reactions, allowing for further derivatization, while the oxadiazole core contributes to stability and potential bioactivity. Its compact molecular framework and synthetic flexibility make it valuable for constructing complex molecules. The compound is typically handled under controlled conditions due to its reactivity. Proper storage and handling are essential to maintain its stability and ensure safe use in laboratory or industrial applications.
2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole structure
3914-42-9 structure
Product Name:2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole
CAS No:3914-42-9
MF:C4H5ClN2O
MW:132.54829955101
MDL:MFCD06655111
CID:317286
PubChem ID:3826620
Update Time:2025-06-06

2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole
    • 1,3,4-Oxadiazole,2-(chloromethyl)-5-methyl-
    • 2-(3-IODOPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
    • 2-(chloromethyl)-5-methyl-1,3,4-oxadiazol
    • 2-Chlormethyl-5-methyl-1,3,4-oxadiazol
    • 2-chloromethyl-5-methyl-[1,3,4]oxadiazole
    • 2-methyl-1,3,4-oxadiazol-5-ylmethyl chloride
    • 2-methyl-5-chloromethyl-1,3,4-oxadiazole
    • 5-(chloromethyl)-2-methyl-1,3,4-oxadiazole
    • 1,3,4-Oxadiazole, 2-(chloromethyl)-5-methyl-
    • KJLQSWULHSLSOM-UHFFFAOYSA-N
    • ZERO/004637
    • STK500250
    • SBB012831
    • BBL005420
    • RP20030
    • TRA0053380
    • AB25410
    • AM803832
    • SY022760
    • EN000255
    • AB0029862
    • 2-chloromethyl-5-methyl-1,3,4-oxadiazole
    • AB1007465
    • AKOS000263794
    • FT-0647844
    • BB 0240601
    • 3914-42-9
    • J-506304
    • SCHEMBL513933
    • A873708
    • EN300-10689
    • MFCD06655111
    • F1905-0554
    • Z56347521
    • SS-4614
    • DTXSID50396960
    • CS-0018146
    • 2-(Chloromethyl)-5-methyl-1 pound not3 pound not4-oxadiazole
    • ALBB-003933
    • DB-013811
    • MDL： MFCD06655111
    • Inchi： 1S/C4H5ClN2O/c1-3-6-7-4(2-5)8-3/h2H2,1H3
    • InChI Key： KJLQSWULHSLSOM-UHFFFAOYSA-N
    • SMILES： ClCC1=NN=C(C)O1

Computed Properties

  • Exact Mass: 132.00900
  • Monoisotopic Mass: 132.009041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 80.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.291
  • Boiling Point: 211.669 ℃ at 760 mmHg
  • Flash Point: 81.8°C
  • Refractive Index: 1.483
  • PSA: 38.92000
  • LogP: 1.11680

2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole Security Information

  • HazardClass：IRRITANT

2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
56R0437-1g
2-Chloromethyl-5-methyl-[1,3,4]oxadiazole
 3914-42-9 96%
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 3914-42-9 96%
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 3914-42-9 96%
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY022760-0.25g
2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole
 3914-42-9 >97%
0.25g
 ¥40.00 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY022760-1g
2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole
 3914-42-9 >97%
1g
 ¥77.00 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY022760-5g
2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole
 3914-42-9 >97%
5g
 ¥380.00 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY022760-10g
2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole
 3914-42-9 >97%
10g
 ¥759.00 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY022760-25g
2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole
 3914-42-9 >97%
25g
 ¥1639.00 2025-04-14

2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole Production Method

2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3914-42-9)2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole
Order Number:A873708
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:40
Price ($):310.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3914-42-9)2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole
A873708
Purity:99%
Quantity:25g
Price ($):310.0
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